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Compound of Interest

Compound Name: N-Benzylformamide

Cat. No.: B155507 Get Quote

An In-depth Technical Guide on the Solubility of N-Benzylformamide

Introduction
N-Benzylformamide (CAS: 6343-54-0), a member of the formamides class, is an organic

compound with the chemical formula C8H9NO.[1][2] Structurally, it is related to formamide and

belongs to the class of organic compounds known as benzene and substituted derivatives.[3]

[4] At room temperature, it can be a colorless liquid or a white to pale yellow powder.[1][5] N-
Benzylformamide serves as a valuable reagent in organic synthesis, notably in transition

metal-catalyzed reactions like the Suzuki and Heck couplings.[1] Its solubility is a critical

physicochemical property that dictates its application in synthesis, purification, formulation

design, and various analytical procedures, making a thorough understanding essential for

researchers in chemistry and drug development.

Physicochemical Properties
A summary of the key physicochemical properties of N-Benzylformamide is presented below.

This data is crucial for predicting its behavior in different solvent systems.
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Property Value Source

Molecular Formula C8H9NO [1][6]

Molecular Weight 135.16 g/mol [2][7]

Melting Point 60-61 °C [1][6]

IUPAC Name N-benzylformamide [2][8]

logPoct/wat 0.933 (Crippen Calculated) [7]

Solubility Profile of N-Benzylformamide
The solubility of N-Benzylformamide has been described qualitatively in several common

solvents. Quantitative experimental data in publicly accessible literature is limited; however,

predicted and calculated values for water solubility are available.

Solvent
Solubility (at
Standard
Temperature)

Type Source

Water 3.97 g/L Predicted [3]

Water
~2.53 g/L (from

log10WS = -1.73)
Calculated [7]

Chloroform Slightly Soluble Qualitative [6]

DMSO Slightly Soluble Qualitative [6]

Methanol Slightly Soluble Qualitative [6]

Note: The calculated water solubility was derived from the Log10 of Water Solubility (in mol/L)

value of -1.73 and a molecular weight of 135.16 g/mol .[7]

Experimental Protocol for Solubility Determination
The thermodynamic solubility of N-Benzylformamide can be reliably determined using the

industry-standard saturation shake-flask method.[9][10] This protocol ensures that the solid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://chembk.com/en/chem/N-Benzylformamide
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3274891.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/80654
https://www.chemeo.com/cid/59-638-9/N-Benzylformamide
https://chembk.com/en/chem/N-Benzylformamide
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3274891.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/80654
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6343540&Mask=200
https://www.chemeo.com/cid/59-638-9/N-Benzylformamide
https://www.benchchem.com/product/b155507?utm_src=pdf-body
https://www.benchchem.com/product/b155507?utm_src=pdf-body
https://foodb.ca/compounds/FDB031030
https://www.chemeo.com/cid/59-638-9/N-Benzylformamide
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3274891.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3274891.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3274891.aspx
https://www.chemeo.com/cid/59-638-9/N-Benzylformamide
https://www.benchchem.com/product/b155507?utm_src=pdf-body
https://www.benchchem.com/pdf/Solubility_Profile_of_N_benzyl_N_ethyl_3_nitrobenzamide_A_Technical_Guide.pdf
https://lup.lub.lu.se/luur/download?func=downloadFile&recordOId=2117470&fileOId=2117482
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


solute and the solvent are in equilibrium.

Objective: To determine the equilibrium solubility of N-Benzylformamide in a specific solvent

at a controlled temperature.

Materials:

N-Benzylformamide (solid, high purity)

Solvent of interest (e.g., water, ethanol, etc.)

Glass vials with screw caps

Temperature-controlled orbital shaker or incubator

Centrifuge and/or syringe filters (e.g., 0.22 µm PTFE)

Calibrated analytical balance

Volumetric flasks and pipettes

Analytical instrument (e.g., HPLC-UV, GC)

Procedure:

Preparation: Add an excess amount of solid N-Benzylformamide to a pre-weighed glass

vial. The amount should be sufficient to ensure undissolved solid remains at equilibrium

(e.g., 5-10 mg).[9]

Solvent Addition: Add a precise, known volume of the test solvent to the vial.[9]

Equilibration: Securely cap the vial and place it in a temperature-controlled shaker (e.g., set

to 25 °C). Allow the mixture to shake for a sufficient period (typically 24-48 hours) to reach

equilibrium.

Phase Separation: After equilibration, remove the vial and let it stand to allow the

undissolved solid to settle. To separate the saturated supernatant from the excess solid,
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either centrifuge the vial or carefully filter the supernatant using a syringe filter.[11] This step

must be performed reliably to avoid transferring solid particles.[10]

Dilution: Accurately dilute a known volume of the clear, saturated supernatant with the

appropriate solvent to bring its concentration within the linear range of the analytical

method's calibration curve.[9]

Quantification: Analyze the diluted sample using a validated analytical method, such as

HPLC-UV or Gas Chromatography (GC), to determine the concentration of N-
Benzylformamide.[11][12]

Calculation: Using the concentration obtained from the analysis and the dilution factor,

calculate the original concentration in the saturated supernatant. Report the final solubility in

standard units such as mg/mL or mol/L, specifying the solvent and temperature.[9]
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Preparation & Equilibration

Separation & Analysis

Result

1. Add excess
N-Benzylformamide to vial

2. Add precise
volume of solvent

3. Seal and shake at
constant temperature

(e.g., 24-48h)

4. Separate supernatant
(Centrifuge or Filter)

5. Accurately dilute
saturated supernatant

6. Analyze concentration
(e.g., HPLC, GC)

7. Calculate solubility
(mg/mL or mol/L)
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Reaction under
controlled temperature

Formic Acid
or Formamide

N-Benzylformamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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